Cas no 17463-47-7 (Pregn-5-en-3-ol,20-[(2S,5S)-5-methyl-2-piperidinyl]-, (3b,20S)- (9CI))
17463-47-7 structure
Product Name:Pregn-5-en-3-ol,20-[(2S,5S)-5-methyl-2-piperidinyl]-, (3b,20S)- (9CI)
CAS No:17463-47-7
MF:C27H45NO
MW:399.652308225632
CID:228991
Update Time:2024-03-01
Pregn-5-en-3-ol,20-[(2S,5S)-5-methyl-2-piperidinyl]-, (3b,20S)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Pregn-5-en-3-ol,20-[(2S,5S)-5-methyl-2-piperidinyl]-, (3b,20S)- (9CI)
- 16,28-Secosolanid-5-en-3-ol,(3b,22a)-
- Pregn-5-en-3b-ol, 20a-((2S,5S)-5-methyl-2-piperidyl)- (8CI)
- Veramiline
- Pregn-5-en-3-ol, 20-[(2S,5S)-5-methyl-2-piperidinyl]-, (3β,20S)-
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- Inchi: 1S/C27H45NO/c1-17-5-10-25(28-16-17)18(2)22-8-9-23-21-7-6-19-15-20(29)11-13-26(19,3)24(21)12-14-27(22,23)4/h6,17-18,20-25,28-29H,5,7-16H2,1-4H3/t17-,18-,20-,21-,22+,23-,24-,25-,26-,27+/m0/s1
- InChI Key: SWTXHUUBYZNDAJ-BXTYSGRPSA-N
- SMILES: [C@@H]1(O)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@@H]([C@@H]1CC[C@H](C)CN1)C)CC3)CC=2
Computed Properties
- Exact Mass: 272.08309
Experimental Properties
- Density: 1.04±0.1 g/cm3(Predicted)
- Melting Point: 10 °C
- Boiling Point: 511.0±23.0 °C(Predicted)
- PSA: 52.54
- pka: 15.03±0.70(Predicted)
Pregn-5-en-3-ol,20-[(2S,5S)-5-methyl-2-piperidinyl]-, (3b,20S)- (9CI) Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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